Cas no 61802-83-3 (Benzamide, N-methyl-N-(phenylmethyl)-)

Benzamide, N-methyl-N-(phenylmethyl)- structure
61802-83-3 structure
Product Name:Benzamide, N-methyl-N-(phenylmethyl)-
CAS No:61802-83-3
MF:C15H15NO
MW:225.285703897476
CID:465660
PubChem ID:527038
Update Time:2025-04-19

Benzamide, N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-methyl-N-(phenylmethyl)-
    • N-benzyl-N-methylbenzamide
    • AKOS008916323
    • DTXSID80335761
    • SCHEMBL1003665
    • UMDIHTNTVUNIDS-UHFFFAOYSA-N
    • N-benzyl-N-methyl-benzamide
    • 61802-83-3
    • Inchi: 1S/C15H15NO/c1-16(12-13-8-4-2-5-9-13)15(17)14-10-6-3-7-11-14/h2-11H,12H2,1H3
    • InChI Key: UMDIHTNTVUNIDS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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